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Compound of Interest

Compound Name: Ethyl pipecolinate

Cat. No.: B108307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
pipecolinate, a significant heterocyclic compound often utilized as a building block in the

synthesis of various pharmaceutical agents. The following sections detail its physicochemical

characteristics, present standardized experimental protocols for their determination, and offer

visual representations of these methodologies.

Core Physical and Chemical Properties
Ethyl pipecolinate is a clear, colorless to light yellow liquid at room temperature.[1][2][3] Its

fundamental properties are crucial for its handling, storage, and application in synthetic

chemistry.

The table below summarizes the key quantitative physical properties of Ethyl pipecolinate,

compiled from various sources.
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Property Value Reference Temperature

Molecular Formula C₈H₁₅NO₂ N/A

Molecular Weight 157.21 g/mol N/A

Boiling Point 216-217 °C N/A

Density 1.006 g/mL 25 °C

Refractive Index 1.456 (n20/D) 20 °C

Flash Point 115 °F (46 °C) N/A

Predicted pKa 8.40 ± 0.10 N/A

Storage Temperature 2-8 °C N/A

Data sourced from multiple chemical suppliers and databases.[1][3][4][5]

Experimental Protocols for Property Determination
The following sections provide detailed methodologies for the experimental determination of

the primary physical properties of liquid compounds such as Ethyl pipecolinate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[6] The capillary method is a common and efficient technique for determining the

boiling point of small quantities of liquid.

Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)
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Liquid paraffin or other suitable high-boiling point liquid

Procedure:

Fill the Thiele tube or beaker with liquid paraffin to the appropriate level.

Add a small amount (a few milliliters) of Ethyl pipecolinate into the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

sample.[7]

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the assembly into the oil bath, making sure the rubber band is not in contact with

the oil.[7]

Gently heat the side arm of the Thiele tube or the oil bath with constant stirring.[7][8]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[7] Record this temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b108307?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup Measurement

Fill Thiele tube
with oil

Add Ethyl Pipecolinate
to test tube

Insert capillary tube
(sealed end up)

Attach test tube
to thermometer

Immerse assembly
in oil bath

Gently heat
the oil bath

Start Heating Observe continuous
bubble stream

Turn off heat
and cool

Record temperature when
liquid enters capillary

Calculation

Weigh empty, dry
graduated cylinder (m1)

Add a known volume
of Ethyl Pipecolinate (V)

Weigh the cylinder
with the liquid (m2)

Measure liquid
temperature (T)

Calculate mass of liquid:
m = m2 - m1

Calculate density:
ρ = m / V
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Preparation

Measurement

Set temperature to 20°C
and calibrate

Clean and dry
the prisms

Apply sample to
the prism

Sample Application

Close prisms and
look into eyepiece

Adjust for sharp
boundary line

Read refractive index
from the scale

Clean Up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Pipecolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108307#what-are-the-physical-properties-of-ethyl-
pipecolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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